Cas no 50328-48-8 (Benzenemethanaminium,N-ethyl-N,N-dimethyl-, bromide (1:1))

Benzenemethanaminium,N-ethyl-N,N-dimethyl-, bromide (1:1) structure
50328-48-8 structure
Product Name:Benzenemethanaminium,N-ethyl-N,N-dimethyl-, bromide (1:1)
CAS No:50328-48-8
MF:C11H18BrN
MW:244.171322345734
CID:382916
PubChem ID:15311997
Update Time:2025-04-19

Benzenemethanaminium,N-ethyl-N,N-dimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-ethyl-N,N-dimethyl-, bromide (1:1)
    • benzyl-ethyl-dimethylazanium,bromide
    • N,N-dimethyl-N-ethylbenzylammonium bromide
    • CHEMBL3277504
    • 50328-48-8
    • N-Benzyl-N,N-dimethylethanaminium bromide
    • SCHEMBL4071102
    • Benzenemethanaminium, N-ethyl-N,N-dimethyl-, bromide (1:1)
    • DTXSID90964607
    • NSC75737
    • benzylethyldimethylammonium bromide
    • NSC-75737
    • Inchi: 1S/C11H18N.BrH/c1-4-12(2,3)10-11-8-6-5-7-9-11;/h5-9H,4,10H2,1-3H3;1H/q+1;/p-1
    • InChI Key: OFPSHRQQZMEQSX-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 243.06200
  • Monoisotopic Mass: 243.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: -0.71310
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